4-chloro-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide

• Molecular Formula: C19H18ClN3O2S
• Molecular Weight: 387.9 g/mol
• IUPAC Name: 4-chloro-N-[[4-(pyrrolidine-1-carbonyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C19H18ClN3O2S/c20-15-7-3-13(4-8-15)17(24)22-19(26)21-16-9-5-14(6-10-16)18(25)23-11-1-2-12-23/h3-10H,1-2,11-12H2,(H2,21,22,24,26)
• InChI Key: LEMOZCDBDQXBGK-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=C(C=C3)Cl

Description

4-chloro-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as 'CPB' and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of CPB is not fully understood, but it is believed to act by inhibiting various enzymes and proteins involved in cellular processes. CPB has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression. CPB has also been found to inhibit the activity of protein tyrosine phosphatases (PTPs), which are enzymes that regulate cellular signaling pathways.
Biochemical and Physiological Effects:
CPB has been found to have various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. CPB has also been found to inhibit the growth of fungi and bacteria. Additionally, CPB has been found to protect against oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of CPB is its potential use as a therapeutic agent in various diseases. CPB has been found to have anticancer, antifungal, and antibacterial properties, which makes it a promising candidate for drug development. However, one of the limitations of CPB is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the study of CPB. One direction is the development of more efficient synthesis methods for CPB. Another direction is the study of CPB's potential use as a therapeutic agent in various diseases. Additionally, further studies are needed to fully understand the mechanism of action of CPB and its effects on cellular processes.

Synthesis Methods

CPB has been synthesized using various methods. One of the most common methods is the reaction between 4-chlorobenzoic acid and 4-(pyrrolidin-1-ylcarbonyl)phenyl isothiocyanate in the presence of a base such as triethylamine. This method yields CPB in good yield and purity.

Scientific Research Applications

CPB has potential applications in various fields of scientific research. It has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells. CPB has also been studied for its antifungal and antibacterial properties. Additionally, CPB has been studied for its potential use as a neuroprotective agent, as it has been found to protect against oxidative stress and inflammation in the brain.